Cas no 2171811-00-8 (2-(2-{(benzyloxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid)

• Product Name: 2-(2-{(benzyloxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid
• CAS No: 2171811-00-8
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 6244439
• PubChem ID: 165531398
• Update Time: 2025-05-26

2-(2-{(benzyloxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(benzyloxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid
• 2171811-00-8
• EN300-1285811
• 2-(2-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.0]heptan-2-yl)acetic acid

• Inchi： 1S/C17H21NO4/c19-15(20)10-17(9-8-13-6-7-14(13)17)18-16(21)22-11-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2,(H,18,21)(H,19,20)
• InChI Key： FDPJGKZKXPGKRT-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC2CCC21)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{(benzyloxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid

Comprehensive Overview of 2-(2-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid (CAS No. 2171811-00-8)

2-(2-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid (CAS No. 2171811-00-8) is a specialized bicyclic compound with significant potential in pharmaceutical and biochemical research. Its unique bicyclo[3.2.0]heptane scaffold, combined with a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases.

The compound's carboxylic acid functionality enhances its reactivity, allowing for further derivatization, which is crucial for developing novel therapeutics. Recent studies highlight its role in synthesizing peptide mimetics and small-molecule inhibitors, aligning with the growing demand for precision medicine. With the rise of AI-driven drug discovery, compounds like 2-(2-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid are gaining attention for their ability to bridge computational predictions and experimental validation.

From a synthetic chemistry perspective, the bicyclo[3.2.0]heptane core offers steric constraints that can influence molecular conformation and binding affinity. This feature is particularly relevant in designing allosteric modulators, a hot topic in GPCR research. Additionally, the Cbz group provides temporary protection for amines, a strategy widely used in solid-phase peptide synthesis (SPPS), which remains a cornerstone in biopharmaceutical development.

Environmental and sustainability concerns in chemical synthesis have also put a spotlight on compounds like 2-(2-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid. Researchers are exploring greener catalytic methods to incorporate its framework into biodegradable polymers or green chemistry applications. Its potential in carbon capture materials is another emerging area, given the global push toward net-zero emissions.

In analytical chemistry, advanced techniques such as LC-MS and NMR spectroscopy are employed to characterize this compound, ensuring purity and stability for industrial use. The demand for high-purity pharmaceutical intermediates has surged, driven by stringent regulatory standards and the need for reproducible results in preclinical trials.

Market trends indicate a growing interest in custom synthesis services for niche compounds like CAS No. 2171811-00-8, as pharmaceutical companies outsource complex molecular builds to specialized suppliers. This aligns with the broader shift toward fragment-based drug design, where small, rigid structures serve as building blocks for larger bioactive molecules.

In summary, 2-(2-{(benzyloxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid represents a versatile tool in modern chemistry, with applications spanning drug development, materials science, and sustainable technology. Its structural attributes and functional groups make it a focal point for innovation in an era dominated by personalized medicine and eco-friendly synthesis.